1-Ethoxy-4-fluoro-5-iodo-2-methylbenzene
Description
1-Ethoxy-4-fluoro-5-iodo-2-methylbenzene is a substituted benzene derivative with the molecular formula C₉H₁₀FIO. Its structure features an ethoxy group (-OCH₂CH₃) at position 1, fluorine at position 4, iodine at position 5, and a methyl group (-CH₃) at position 2. This combination of substituents confers unique electronic and steric properties:
- Electron-donating groups (EDGs): Ethoxy and methyl groups activate the aromatic ring toward electrophilic substitution.
- Electron-withdrawing groups (EWGs): Fluorine (moderate EWG) and iodine (weak EWG due to polarizability) slightly deactivate the ring.
- Steric effects: The bulky iodine atom at position 5 and methyl group at position 2 may hinder reactivity at adjacent positions.
Properties
CAS No. |
918813-06-6 |
|---|---|
Molecular Formula |
C9H10FIO |
Molecular Weight |
280.08 g/mol |
IUPAC Name |
1-ethoxy-4-fluoro-5-iodo-2-methylbenzene |
InChI |
InChI=1S/C9H10FIO/c1-3-12-9-5-8(11)7(10)4-6(9)2/h4-5H,3H2,1-2H3 |
InChI Key |
BVKREUGIBHTPHD-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC(=C(C=C1C)F)I |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural and Functional Group Analysis
The table below compares key structural analogs:
Key Observations:
- Substituent Effects: The ethoxy group in the target compound improves solubility in polar solvents compared to analogs like 5-Fluoro-2-iodotoluene . Chlorine in 1-Chloro-5-fluoro-4-iodo-2-methoxybenzene significantly deactivates the ring, reducing electrophilic substitution rates compared to the target compound’s methyl group . The amino group in 3-Bromo-5-fluoro-4-iodoaniline strongly activates the ring, making it more reactive than the target compound .
Physicochemical Properties
| Property | 1-Ethoxy-4-fluoro-5-iodo-2-methylbenzene | 5-Fluoro-2-iodotoluene | 1-Chloro-5-fluoro-4-iodo-2-methoxybenzene |
|---|---|---|---|
| Molecular Weight (g/mol) | 280.09 | 236.03 | 289.47 |
| Boiling Point (°C) | ~280–300 (estimated) | 210–215 | ~290–310 (estimated) |
| Solubility | Moderate in ethanol, DMSO | Low in water | Low in polar solvents |
- Iodine’s Role: The iodine atom increases molecular weight and boiling point compared to non-iodinated analogs. Its polarizability also enhances solubility in non-polar solvents .
- Ethoxy vs. Methoxy : The ethoxy group’s longer alkyl chain improves lipid solubility compared to methoxy-containing analogs .
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